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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

Application Note: Viscosity Testing of Ester
Adipate Lubricants

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides information on the viscosity testing of Bis(2-ethylhexyl)
adipate (also known as DEHA or DOA) as a representative example due to the limited
availability of specific data for "Bis(2-hexyldecyl) adipate.” The methodologies and principles
described are generally applicable to similar long-chain ester lubricants.

Introduction

Bis(2-hexyldecyl) adipate is a synthetic ester anticipated to have properties suitable for
lubricant applications, including favorable viscosity characteristics, thermal stability, and
lubricity. Ester-based lubricants are widely utilized in various demanding environments, such as
in industrial machinery and automotive applications, due to these beneficial properties.[1]
Viscosity is a critical parameter for lubricants as it directly influences the formation of a
protective film between moving parts, affecting equipment performance and longevity.[1] This
application note details the protocols for testing the viscosity of such ester lubricants, using
Bis(2-ethylhexyl) adipate as a case study.

Quantitative Data Summary
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The following table summarizes the known viscosity and other relevant physical properties of
Bis(2-ethylhexyl) adipate. This data is essential for understanding its behavior as a lubricant
under various temperature conditions.

Property Value Temperature (°C) Standard/Method
Kinematic Viscosity 8.2 cSt 37.8

Dynamic Viscosity 12 to 16 mPa:s 20 DIN 51562

Density 0.925 g/mL 20 DIN 51757

Pour Point <-50°C - DIN ISO 3016
Flash Point > 110 °C (>230 °F)

Boiling Point 417 °C

Melting Point -67 °C

Data sourced from multiple references.[2][3][4]

Experimental Protocols

Protocol 1: Determination of Kinematic Viscosity using a
Capillary Viscometer (ASTM D445)

This protocol outlines the standard method for measuring the kinematic viscosity of transparent
and opaque liquids, which is a fundamental test for lubricants.[5]

1. Objective: To determine the kinematic viscosity of the ester lubricant at a specified
temperature (e.g., 40°C and 100°C) to assess its flow characteristics.[5]

2. Materials and Equipment:
o Calibrated glass capillary viscometer (e.g., Ubbelohde type)
o Constant temperature bath with precise temperature control (£0.02°C)

o Stopwatch or other suitable timing device
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Pipettes
The ester lubricant sample (Bis(2-ethylhexyl) adipate as a proxy)
Solvents for cleaning (e.g., heptane, acetone)
Filtered, dry air or nitrogen supply
. Procedure:

Viscometer Selection: Choose a calibrated viscometer where the flow time will be not less
than 200 seconds.

Sample Preparation: Ensure the lubricant sample is homogeneous and free from air bubbles.
Filter the sample if necessary.

Viscometer Charging:

o Charge the viscometer with the sample in the manner dictated by the design of the
instrument, avoiding the introduction of air bubbles.

o The amount of sample should be sufficient to reach the timing marks.
Temperature Equilibration:
o Mount the viscometer vertically in the constant temperature bath.

o Allow the viscometer to equilibrate for at least 30 minutes to ensure the sample reaches
the test temperature.

Measurement:

o Using suction, draw the liquid up through the capillary tube to a point above the top timing
mark.

o Release the suction and allow the liquid to flow freely back down the capillary.

o Start the timer as the meniscus of the liquid passes the upper timing mark.
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o Stop the timer as the meniscus passes the lower timing mark.

o Record the flow time in seconds.

» Repeatability: Perform at least two measurements. The two flow times should agree within
the viscometer's specified repeatability. If not, repeat the measurement after thorough
cleaning and drying of the viscometer.

o Calculation:

o Calculate the kinematic viscosity (v) using the following equation: v =C *t Where: v =
kinematic viscosity in centistokes (cSt) or mm?/s C = calibration constant of the viscometer
in cSt/s t = average flow time in seconds

4. Cleaning:

» Thoroughly clean the viscometer with appropriate solvents and dry with filtered, dry air after
each set of measurements.

Experimental Workflow

The following diagram illustrates the logical workflow for the viscosity testing of an ester
lubricant.
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Caption: Workflow for Kinematic Viscosity Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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